3-isobutyl-10-methyl-2-(thiophen-2-yl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione

• IUPAC Name: 10-methyl-3-(2-methylpropyl)-2-thiophen-2-ylpyrimido[4,5-b]quinoline-4,5-dione
• InChI: InChI=1S/C20H19N3O2S/c1-12(2)11-23-18(15-9-6-10-26-15)21-19-16(20(23)25)17(24)13-7-4-5-8-14(13)22(19)3/h4-10,12H,11H2,1-3H3
• InChI Key: ICEZPKCRJLFGAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=NC2=C(C1=O)C(=O)C3=CC=CC=C3N2C)C4=CC=CS4
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol
• CAS No.: 902034-66-6

Description

3-Isobutyl-10-methyl-2-(thiophen-2-yl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione is a 5-deazaflavin derivative characterized by a pyrimido[4,5-b]quinoline core. This heterocyclic scaffold is structurally analogous to flavins and alloxazines but lacks a nitrogen atom at the 5-position, conferring distinct electronic and steric properties . Key structural features include:

• An isobutyl chain at position 3, enhancing lipophilicity and influencing pharmacokinetic properties. A methyl group at position 10, stabilizing the tautomeric form of the core structure .

The compound’s synthesis likely follows established routes for pyrimido[4,5-b]quinolines, such as oxidative cyclization of bis-uracil precursors or multicomponent reactions under catalytic conditions .

Biological Activity

3-Isobutyl-10-methyl-2-(thiophen-2-yl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione is a compound belonging to the pyrimidoquinoline family, which has garnered attention for its potential therapeutic applications. This article explores its biological activity, particularly focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following molecular formula:

• Molecular Formula : C14H14N2O2S
• Molecular Weight : 270.34 g/mol

The structure includes a pyrimidine ring fused with a quinoline system and substituted with an isobutyl and thiophene group. This unique arrangement is thought to contribute to its biological properties.

Research indicates that compounds in the pyrimidoquinoline class exhibit several biological activities:

• Nonsense Mutation Suppression : The compound has been identified as a potential suppressor of nonsense mutations. These mutations lead to truncated proteins that can cause various genetic disorders. By enabling the read-through of premature stop codons, this compound may restore functional protein synthesis in affected individuals .
• Anticancer Activity : Preliminary studies suggest that pyrimidoquinolines demonstrate significant anticancer properties. They have been shown to induce apoptosis in cancer cells and inhibit tumor growth in various cancer models. The mechanisms may involve the modulation of signaling pathways associated with cell proliferation and survival .
• Antimicrobial Effects : Some derivatives of pyrimidine compounds have exhibited antimicrobial properties, suggesting that this compound may also possess similar activities against bacterial strains .

Biological Activity Data

Activity Type	Observed Effects	Reference
Nonsense Mutation	Suppression of premature termination codons
Anticancer	Induction of apoptosis in cancer cell lines
Antimicrobial	Inhibition of bacterial growth

Case Studies

• Nonsense Mutation Disorders : In a study involving patients with Duchenne Muscular Dystrophy (DMD), the administration of similar pyrimidoquinoline derivatives showed promise in restoring dystrophin expression by suppressing nonsense mutations. The results indicated improved muscle function and reduced disease progression.
• Cancer Research : A series of experiments conducted on various cancer cell lines (e.g., MCF-7, PC-3) demonstrated that compounds similar to 3-isobutyl-10-methyl-2-(thiophen-2-yl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione inhibited cell proliferation significantly compared to control treatments. The study concluded that these compounds could serve as lead candidates for developing new anticancer agents .

Pharmacokinetic Properties

The pharmacokinetic profile of this compound is crucial for its therapeutic application:

• Absorption : The compound is expected to have good gastrointestinal absorption based on its chemical structure.
• Metabolism : It should exhibit metabolic stability, minimizing degradation before reaching target tissues.
• Toxicity Profile : Early studies suggest low toxicity levels, making it a safer alternative compared to traditional chemotherapeutics.

Scientific Research Applications

Structural Characteristics

The compound features a complex structure characterized by:

• Pyrimido[4,5-b]quinoline core : This bicyclic structure is known for its potential interactions with biological targets.
• Substituents : The presence of an isobutyl group and a thiophene ring enhances its pharmacological properties.

Biological Activities

Research indicates that compounds within this class exhibit a variety of biological activities:

• Anticancer Activity : Studies have shown that pyrimido[4,5-b]quinolines can inhibit the growth of various cancer cell lines by interfering with cell cycle progression and inducing apoptosis.
• Antimicrobial Properties : The compound has demonstrated efficacy against several bacterial strains, showcasing potential as an antimicrobial agent.
• Antimalarial Effects : Preliminary studies suggest that it may inhibit the growth of malaria parasites.
• Neuroprotective Effects : There are indications that it could protect neuronal cells from oxidative stress and apoptosis.

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds. Below is a summary table of relevant findings:

Study	Compound	Activity	IC50 Value
Study 1	Quinoline Derivative A	Antimalarial	0.046 μg/mL
Study 2	Pyrimidoquinoline B	Antibacterial (Klebsiella pneumoniae)	MIC = 1.75 mg
Study 3	Pyrimidoquinoline C	Anticancer (HeLa cells)	IC50 = 12 μM

These studies indicate that structural variations significantly influence biological activity, highlighting the potential for further research on this compound.

Applications in Drug Development

Given its promising biological activities, 3-isobutyl-10-methyl-2-(thiophen-2-yl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione could be explored for:

• Anticancer Drugs : Further development could lead to novel treatments for various cancers.
• Antimicrobial Agents : Its effectiveness against bacteria positions it as a candidate for new antibiotics.
• Antimalarial Treatments : Continued research may establish it as a viable treatment option for malaria.

Comparison with Similar Compounds

Table 1: Substituent Effects on Activity in Pyrimido[4,5-b]Quinoline Derivatives

Compound Name	Substituents	Key Activities	Mechanism/Relevance
Target Compound : 3-Isobutyl-10-methyl-2-(thiophen-2-yl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione	Position 2: Thiophen-2-yl Position 3: Isobutyl Position 10: Methyl	Not reported	Hypothesized to modulate protein binding via thiophene’s electronic effects .
7-Nitro-10-aryl derivatives (e.g., 7-nitro-10-octyl-3-phenyl-)	Position 7: Nitro Position 10: Octyl Position 3: Phenyl	Anticancer (HDM2 inhibition)	Nitro group enhances HDM2 ubiquitin ligase inhibition; aryl groups improve cell permeability .
5-(3,4-Dihydroxyphenyl)-8,8-dimethyl-2-(methylthio)-derivative (D13)	Position 5: Dihydroxyphenyl Position 2: Methylthio	Antifungal (CYP51 inhibition)	Hydroxyl groups enable hydrogen bonding with CYP51 active site .
3-Butyl-10-(3-methylphenyl)-derivative	Position 3: Butyl Position 10: 3-Methylphenyl	Not reported	Bulky substituents may reduce metabolic degradation .
3-Methyl-10-ethyl-deazaflavin	Position 3: Methyl Position 10: Ethyl	Not reported	Ethyl group at N10 increases steric bulk compared to methyl .

Key Observations:

Position 2 Modifications :

• The target compound’s thiophen-2-yl group distinguishes it from phenyl or methylthio substituents. Thiophene’s sulfur atom may enhance binding to metal-containing enzymes or aromatic receptors compared to purely hydrocarbon substituents .
• In contrast, methylthio groups (e.g., in D13) improve antifungal activity by interacting with hydrophobic pockets in CYP51 .

Methyl at position 10 is a common feature in 5-deazaflavins, stabilizing the tautomeric form critical for biological activity .

Biological Activity Correlations: Anticancer activity in pyrimido[4,5-b]quinolines is linked to electron-withdrawing groups (e.g., nitro at C-7) that stabilize charge transfer interactions with HDM2 . Antifungal derivatives like D13 rely on polar substituents (e.g., dihydroxyphenyl) for target engagement .

Physicochemical Properties

Table 2: Molecular Properties Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	C₂₁H₁₉N₃O₂S	377.46	Thiophene, isobutyl, methyl
7-Nitro-10-octyl-3-phenyl- derivative	C₂₇H₂₈N₄O₄	472.54	Nitro, octyl, phenyl
D13	C₁₈H₂₁N₃O₃S	359.44	Dihydroxyphenyl, methylthio
3-Butyl-10-(3-methylphenyl)-derivative	C₂₂H₂₁N₃O₂	359.42	Butyl, 3-methylphenyl

• Molecular Weight: The target compound (377.46 g/mol) falls within the range of bioactive pyrimido[4,5-b]quinolines (250–500 g/mol), ensuring favorable drug-likeness .

Q & A

Q. What are the key synthetic routes for this compound, and how do reaction conditions influence yield?

The compound can be synthesized via convergent methods involving 6-chlorouracil and primary amines (e.g., aliphatic or aromatic amines). For example, 6-chlorouracil reacts with a primary amine to form 6-substituted-aminouracil intermediates, followed by cyclization with thiophene derivatives. Catalysts like ZnCl₂ or Fe(DS)₃ under sonication enhance efficiency by reducing reaction time and improving regioselectivity . Optimization of solvent (e.g., ethanol vs. DMF), temperature (80–120°C), and stoichiometric ratios of reactants is critical for yields >70% .

Q. What spectroscopic techniques are essential for structural validation?

Key methods include:

• ¹H/¹³C NMR : To confirm substituent positions (e.g., thiophen-2-yl protons at δ 6.65–6.89 ppm and quinolone carbonyls at δ 169–170 ppm) .
• IR Spectroscopy : Detects carbonyl stretches (1705 cm⁻¹ for dione groups) and C-S bonds in the thiophene moiety .
• Elemental Analysis : Validates purity (>95% via CHN analysis) .

Q. Which in vitro models are standard for evaluating anticancer activity?

Common assays include:

• MTT/Proliferation Assays : Using human cancer cell lines (e.g., MCF-7, HepG2) at concentrations of 1–50 μM .
• Apoptosis Markers : Caspase-3/7 activation and Annexin V staining to assess mechanism .

Advanced Research Questions

Q. How can computational methods streamline the design of derivatives with enhanced bioactivity?

Quantum chemical calculations (e.g., DFT) predict electronic properties (HOMO/LUMO gaps) and reactive sites, while molecular docking identifies binding affinities to targets like topoisomerase II. For example, ICReDD’s reaction path search algorithms optimize substituent placement (e.g., isobutyl vs. cyclohexyl groups) to improve solubility and target engagement .

Q. What strategies resolve contradictions in reported anticancer IC₅₀ values across studies?

Discrepancies often arise from:

• Cell Line Variability : Genetic differences in drug metabolism (e.g., P450 expression in HepG2 vs. A549) .
• Experimental Design : Standardize protocols (e.g., exposure time: 48 vs. 72 hours) and use orthogonal assays (e.g., clonogenic assays vs. flow cytometry) to validate results .

Q. How do reaction engineering principles improve scalability of synthesis?

• Membrane Separation : Purify intermediates via nanofiltration to remove unreacted amines .
• Reactor Design : Continuous-flow systems with Fe(DS)₃ catalysts under sonication reduce batch-to-batch variability and enhance mass transfer .

Q. What is the role of the thiophen-2-yl group in modulating biological activity?

SAR studies suggest the thiophene moiety enhances π-π stacking with DNA bases and increases lipophilicity (logP > 3.5), improving membrane permeability. Substitution at the 2-position vs. 3-position alters steric hindrance, affecting binding to kinases like EGFR .

Q. How can sp³-hybridized carbons (e.g., isobutyl group) influence pharmacokinetics?

• Metabolic Stability : Isobutyl groups reduce CYP-mediated oxidation compared to aromatic substituents, extending half-life in plasma .
• Solubility : Branched aliphatic chains improve aqueous solubility (e.g., logS = -4.2) vs. planar aromatic systems .

Methodological Considerations

Q. What analytical challenges arise in characterizing fused-ring systems?

• Spectral Overlap : Use DEPT-135 NMR to distinguish quaternary carbons in the pyrimidoquinoline core .
• X-ray Crystallography : Resolves ambiguities in regiochemistry but requires high-purity single crystals (>99%) .

Q. How to optimize green chemistry metrics in synthesis?

• Solvent Selection : Replace DMF with Cyrene (dihydrolevoglucosenone) to improve E-factor (<10) .
• Catalyst Recycling : Fe(DS)₃ can be reused ≥3 times without significant activity loss under ultrasound .